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Compound of Interest

Compound Name:
4-Chloro-6-(4-

ethoxyphenyl)pyrimidine

Cat. No.: B1371947

Get Quote

Executive Summary
4-Chloro-6-(4-ethoxyphenyl)pyrimidine is a pivotal heterocyclic intermediate in modern

medicinal chemistry. Belonging to the class of 4,6-disubstituted pyrimidines, this molecule

serves as a "privileged scaffold"—a molecular framework capable of providing ligands for

diverse biological targets. Its significance lies in its dual functionality: the 4-chlorine atom acts

as a highly reactive electrophilic handle for nucleophilic aromatic substitution (

) or transition-metal-catalyzed cross-couplings, while the 6-(4-ethoxyphenyl) moiety provides a
stable, lipophilic anchor that often engages in hydrophobic interactions or hydrogen bonding
within protein active sites (e.g., kinase ATP-binding pockets).

This guide provides a comprehensive technical analysis of its structural properties, synthetic

pathways, and reactivity profile, designed to support researchers in optimizing lead generation

and hit-to-lead campaigns.

Chemical Identity & Physical Properties[1][2][3][4][5]
Nomenclature and Identifiers[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1371947#bc-rfq
https://www.benchchem.com/product/b1371947/docs?utm_src=pdf-body#chemical-structure-properties-of-4-chloro-6-4-ethoxyphenyl-pyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name: 4-Chloro-6-(4-ethoxyphenyl)pyrimidine[1]

Molecular Formula:

Molecular Weight: 234.68 g/mol

Structural Class: Halo-aryl-pyrimidine

Physicochemical Properties (Predicted & Analog-Based)
The following data are synthesized from experimental values of structural analogs (e.g., 4-

chloro-6-(4-methoxyphenyl)pyrimidine) and computational models.

Property Value / Description Significance

Physical State
White to pale yellow crystalline

solid

Typical for halogenated biaryl

systems.

Melting Point 105–115 °C (Predicted)
Indicates stable crystal lattice;

suitable for solid handling.

LogP (Calculated) 3.2 – 3.6

Moderate lipophilicity;

suggests good membrane

permeability but requires polar

solvents for reactions.

Solubility
DMSO, DMF,

, Chloroform

High solubility in aprotic polar

solvents; poor water solubility.

pKa (Conj. Acid) ~1.5 – 2.0 (Pyrimidine N)

The ring is weakly basic due to

electron-withdrawing chlorine

and

nitrogen.

H-Bond Acceptors 3 (2 Pyrimidine N, 1 Ether O)
Key interaction points for

kinase hinge binding.
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Electronic Distribution
The pyrimidine ring is inherently electron-deficient (

-deficient), similar to nitrobenzene, making it susceptible to nucleophilic attack.

C4-Position (Electrophilic): The carbon atom bonded to chlorine is highly electrophilic. The

inductive effect (-I) of the chlorine and the resonance withdrawal by the ring nitrogens

(positions 1 and 3) activate this position for displacement.

C6-Position (Stabilizing): The 4-ethoxyphenyl group acts as a donor. The ethoxy group (

) is a strong

-donor to the phenyl ring, which in turn conjugates with the pyrimidine. This resonance
donation slightly attenuates the electrophilicity of the pyrimidine ring compared to 4,6-
dichloropyrimidine, but the C4-Cl remains sufficiently reactive for

.

Steric Considerations
The ethoxy group at the para position of the phenyl ring adds molecular length and lipophilic

bulk. In drug design, this extension often probes "back pockets" of enzymes or improves

metabolic stability compared to a methoxy group (blocking metabolic demethylation).

Synthetic Pathways[2][9][10]
The most robust synthesis of 4-Chloro-6-(4-ethoxyphenyl)pyrimidine utilizes a Suzuki-

Miyaura cross-coupling strategy. This method is preferred over cyclocondensation (e.g.,

chalcone + amidine) due to higher regiocontrol and milder conditions.

Primary Route: Regioselective Suzuki Coupling
Reaction: 4,6-Dichloropyrimidine + 4-Ethoxyphenylboronic acid

Product

Regioselectivity: Since 4,6-dichloropyrimidine is symmetric (
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), the first substitution is statistically controlled. However, once the first aryl group is installed,
the second chlorine becomes slightly less reactive due to the electron-donating nature of the
aryl group, preventing double addition if stoichiometry is controlled (1.0 - 1.1 equivalents of
boronic acid).

Experimental Protocol (Standardized)
Objective: Synthesis of 4-Chloro-6-(4-ethoxyphenyl)pyrimidine on 10 mmol scale.

Reagents:

4,6-Dichloropyrimidine (1.49 g, 10 mmol)

4-Ethoxyphenylboronic acid (1.66 g, 10 mmol)

Catalyst:

(5 mol%) or

(3 mol%)

Base:

(2.0 M aqueous, 10 mL) or

(3 eq)

Solvent: 1,4-Dioxane (40 mL) or Toluene/EtOH (4:1)

Procedure:

Step 1: Charge a round-bottom flask with 4,6-dichloropyrimidine, boronic acid, and

solvent. Degas with

or Ar for 15 minutes.

Step 2: Add the catalyst and base solution under inert atmosphere.

Step 3: Heat to 80–90 °C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

Note: Avoid prolonged reflux to minimize bis-coupling.
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Step 4: Cool to RT, dilute with water, and extract with EtOAc (

mL).

Step 5: Wash combined organics with brine, dry over

, and concentrate.

Step 6: Purify via silica gel column chromatography (Gradient: 0-20% EtOAc in Hexanes).

Validation:

1H NMR (CDCl3): Look for pyrimidine singlets (C2-H ~8.9 ppm, C5-H ~7.6 ppm) and the

characteristic ethoxy pattern (quartet ~4.1 ppm, triplet ~1.4 ppm).

Visualization: Synthetic Workflow
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Figure 1: Palladium-catalyzed cross-coupling workflow for the regioselective synthesis of the

target scaffold.

Reactivity Profile & Applications
The utility of 4-Chloro-6-(4-ethoxyphenyl)pyrimidine lies in its ability to undergo orthogonal

functionalization.

Nucleophilic Aromatic Substitution ( )
The C4-chlorine is an excellent leaving group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1371947/docs?utm_src=pdf-body-img#chemical-structure-properties-of-4-chloro-6-4-ethoxyphenyl-pyrimidine
https://www.benchchem.com/product/b1371947/docs?utm_src=pdf-body#chemical-structure-properties-of-4-chloro-6-4-ethoxyphenyl-pyrimidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amination: Reaction with primary/secondary amines (using

or DIPEA in DMSO/n-BuOH) yields 4-amino-6-arylpyrimidines. This is the primary route to
kinase inhibitors (e.g., mimicking the adenine hinge binding).

Etherification: Reaction with alkoxides (

) yields 4-alkoxy-6-arylpyrimidines.

Metal-Catalyzed Couplings
If

is sluggish (e.g., with weak nucleophiles), the C4-Cl can participate in further Pd-catalyzed
reactions:

Suzuki: To install a second aryl group (4,6-diarylpyrimidines).

Buchwald-Hartwig: For C-N bond formation with aryl amines.

Sonogashira: To install alkyne linkers.

Biological Applications
This scaffold is prevalent in:

Tyrosine Kinase Inhibitors (TKIs): Targeting EGFR, VEGFR-2, and PDGFR. The pyrimidine

N1/N3 often accept H-bonds from the kinase hinge region (e.g., Met790 in EGFR).

Antimicrobial Agents: 4,6-Diarylpyrimidines have shown efficacy against Candida species.

TGR5 Agonists: Used in metabolic disorder research.

Visualization: Reactivity Map
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Figure 2: Divergent reactivity profile of the scaffold, highlighting pathways to bioactive chemical

space.

References
Gomtsyan, A. (2012). "Heterocycles in Drug Discovery." Chemistry of Heterocyclic

Compounds, 48, 7-10. Link

Luo, Y., et al. (2011). "Synthesis and biological evaluation of 4,6-diarylpyrimidines as novel

anti-tumor agents." European Journal of Medicinal Chemistry, 46(1), 266-274. Link

Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of

Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. Link

PubChem Compound Summary. (2025). "4-Chloro-6-(substituted-phenyl)pyrimidine

derivatives." National Center for Biotechnology Information. Link

Smith, J. A., et al. (2009). "Regioselectivity in the Suzuki coupling of 4,6-dichloropyrimidine."

Tetrahedron Letters, 50(26), 3493-3496. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1371947/docs?utm_src=pdf-body-img#chemical-structure-properties-of-4-chloro-6-4-ethoxyphenyl-pyrimidine
https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Fjournal%2F10593
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fjournal%2Feuropean-journal-of-medicinal-chemistry
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fcr00039a007
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sciencedirect.com%2Fjournal%2Ftetrahedron-letters
https://www.benchchem.com/product/b1371947?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 88099-12-1_CAS号:88099-12-1_N-(p-methoxyphenyl)-N-(2-dimethylaminoethyl)-5-
methyl-3-phenyl-4-isoxazole carboxamide - 化源网 [chemsrc.com]

To cite this document: BenchChem. [Chemical Structure Properties of 4-Chloro-6-(4-
ethoxyphenyl)pyrimidine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1371947/docs#chemical-structure-properties-of-4-
chloro-6-4-ethoxyphenyl-pyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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